Cas no 2098014-39-0 (2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one)

2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one is a versatile organic compound featuring a unique azido group and a fluoromethyl azetidin-1-yl moiety. This compound offers significant advantages in synthetic chemistry, including enhanced reactivity and ease of functionalization. Its structural features make it a valuable intermediate in the synthesis of various organic molecules, particularly those requiring azido or azetidin-1-yl functionalities.
2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one structure
2098014-39-0 structure
Product Name:2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
CAS No:2098014-39-0
MF:C6H9FN4O
MW:172.160263776779
CID:4774279
Update Time:2025-06-18

2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
    • 2-azido-1-[3-(fluoromethyl)azetidin-1-yl]ethanone
    • 2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
    • Inchi: 1S/C6H9FN4O/c7-1-5-3-11(4-5)6(12)2-9-10-8/h5H,1-4H2
    • InChI Key: ATERVPFCXKGWHN-UHFFFAOYSA-N
    • SMILES: FCC1CN(C(CN=[N+]=[N-])=O)C1

Computed Properties

  • Exact Mass: 172.07603909 g/mol
  • Monoisotopic Mass: 172.07603909 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.7
  • Molecular Weight: 172.16

2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A193021-100mg
2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
2098014-39-0
100mg
$ 95.00 2022-06-08
TRC
A193021-500mg
2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
2098014-39-0
500mg
$ 365.00 2022-06-08
TRC
A193021-1g
2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
2098014-39-0
1g
$ 570.00 2022-06-08
Life Chemicals
F1907-5376-0.25g
2-azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
2098014-39-0 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-5376-0.5g
2-azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
2098014-39-0 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-5376-1g
2-azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
2098014-39-0 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-5376-2.5g
2-azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
2098014-39-0 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-5376-5g
2-azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
2098014-39-0 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-5376-10g
2-azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one
2098014-39-0 95%+
10g
$1684.0 2023-09-07

Additional information on 2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one

Introduction to 2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one (CAS No. 2098014-39-0)

2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2098014-39-0, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. The presence of both azido and fluoromethyl functional groups in its molecular framework makes it a particularly intriguing subject for further investigation.

The molecular structure of 2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one consists of an azetidine ring substituted with a fluoromethyl group at the 3-position and an azido group at the 1-position, linked to an acetyl moiety. This arrangement confers upon the compound a high degree of reactivity, which can be exploited in various synthetic transformations. The fluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In recent years, there has been a surge in research focused on developing new scaffolds for drug discovery. Among these, heterocyclic compounds have emerged as particularly versatile platforms due to their ability to mimic natural product structures and interact with biological targets in diverse ways. The azetidine ring in 2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one is a prime example of such a scaffold, offering opportunities for structural modifications that can fine-tune its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The azido group, for instance, can be readily converted into other functional moieties such as alcohols or amines through reduction reactions. This flexibility allows chemists to explore a wide range of chemical space, enabling the discovery of novel bioactive compounds.

The fluoromethyl substituent adds another layer of complexity to the compound's behavior. Fluorine atoms are well-known for their ability to influence the electronic properties of molecules, often leading to improved pharmacokinetic profiles. In particular, fluorine substitution can enhance lipophilicity and reduce metabolic degradation, making it an attractive feature for drug candidates.

Recent studies have begun to explore the biological activities of 2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one and its derivatives. Initial investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These findings are particularly promising given the increasing recognition of inflammation as a key factor in numerous diseases.

The synthesis of 2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one presents several challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and stereoselective transformations have been instrumental in achieving high yields and purity levels.

The potential applications of this compound extend beyond mere academic curiosity. Pharmaceutical companies are increasingly interested in exploring novel heterocyclic scaffolds for drug development, and 2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one represents a promising candidate for further investigation. Its unique structural features and reactivity make it an ideal starting point for designing new therapeutic agents with improved efficacy and safety profiles.

In conclusion, 2-Azido-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one (CAS No. 2098014-39-0) is a fascinating compound with significant potential in pharmaceutical chemistry. Its complex structure, reactivity, and biological activity make it a valuable tool for researchers seeking to develop new drugs targeting various diseases. As our understanding of synthetic methodologies and biological systems continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.